Cas no 19146-53-3 ((S)-1-Cyclohexylpropan-1-amine)

• Product Name: (S)-1-Cyclohexylpropan-1-amine
• CAS No: 19146-53-3
• MF: C₉H₁₉N
• MW: 141.2538626194
• MDL: MFCD29761109
• CID: 4629631
• Update Time: 2025-06-15

(S)-1-Cyclohexylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• (S)-1-Cyclohexylpropan-1-amine
• (1S)-1-cyclohexylpropan-1-amine
• (alphaS)-alpha-Ethylcyclohexanemethanamine
• AKOS006368185
• (S)-1-Cyclohexylpropane-1-amine
• MFCD18672391
• DTXSID701296160
• SCHEMBL5908926
• 19146-53-3
• N10674

• MDL： MFCD29761109
• Inchi： 1S/C9H19N/c1-2-9(10)8-6-4-3-5-7-8/h8-9H,2-7,10H2,1H3/t9-/m0/s1
• InChI Key： UJAHMMDIDKVNLK-VIFPVBQESA-N
• SMILES： N[C@@H](CC)C1CCCCC1

Computed Properties

• Exact Mass: 141.151749610g/mol
• Monoisotopic Mass: 141.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 84.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on (S)-1-Cyclohexylpropan-1-amine

Comprehensive Overview of (S)-1-Cyclohexylpropan-1-amine (CAS No. 19146-53-3): Properties, Applications, and Industry Insights

(S)-1-Cyclohexylpropan-1-amine (CAS No. 19146-53-3) is a chiral amine compound with significant relevance in pharmaceutical and fine chemical industries. Its unique stereochemical configuration and cyclohexyl backbone make it a valuable intermediate in asymmetric synthesis. The growing demand for enantiomerically pure compounds in drug development has positioned this molecule as a subject of intense research, particularly in the context of chiral auxiliaries and catalysts.

Recent trends in green chemistry have spurred interest in optimizing synthetic routes for (S)-1-Cyclohexylpropan-1-amine. Researchers are exploring enzymatic resolutions and biocatalytic methods to enhance atom economy while reducing waste. This aligns with the pharmaceutical industry's focus on sustainable APIs (Active Pharmaceutical Ingredients), where chiral amines play pivotal roles. The compound's lipophilic character also makes it a candidate for studying blood-brain barrier permeability in CNS drug design.

Analytical characterization of CAS 19146-53-3 typically involves advanced techniques like chiral HPLC and polarimetry to verify enantiomeric purity. The amine functionality allows for versatile derivatization, enabling its use in peptide mimetics and small molecule therapeutics. Computational chemists frequently incorporate this scaffold in molecular docking studies due to its rigid cyclohexyl moiety, which helps explore steric interactions in receptor binding.

In material science, (S)-1-Cyclohexylpropan-1-amine serves as a building block for chiral stationary phases in chromatography. Its application extends to liquid crystal formulations, where the stereocenter influences mesophase behavior. The compound's stability under various pH conditions makes it suitable for formulation excipients, addressing industry needs for robust chiral additives.

Quality control protocols for 19146-53-3 emphasize strict monitoring of optical rotation and residual solvents. Regulatory guidelines require thorough documentation of enantiomeric excess (ee) when used in pharmaceutical contexts. Recent patent literature reveals innovative applications in asymmetric hydrogenation processes, where this amine acts as a ligand precursor for transition metal catalysts.

The global market for chiral amines shows consistent growth, with (S)-1-Cyclohexylpropan-1-amine benefiting from expanded contract manufacturing opportunities. Suppliers increasingly provide custom synthesis services with variable scale-up options, responding to demand from drug discovery pipelines. Stability studies indicate excellent shelf-life when stored under inert atmosphere, a critical factor for inventory management.

Emerging research explores the compound's potential in organocatalysis, particularly in Michael addition reactions. Its structural features enable diastereoselective control in complex molecule assembly. Academic laboratories frequently employ this amine in undergraduate chiral chemistry demonstrations due to its well-defined spectroscopic properties and safety profile.

Industrial scale production of CAS 19146-53-3 utilizes continuous flow chemistry to improve reaction efficiency. Process chemists have developed novel workup procedures that minimize racemization risks during isolation. These advancements support the compound's role in telescoped synthesis strategies that streamline multi-step pharmaceutical manufacturing.

Environmental fate studies confirm that (S)-1-Cyclohexylpropan-1-amine undergoes biodegradation under standard conditions, meeting green chemistry metrics. Its vapor pressure characteristics allow for safe handling in standard laboratory environments without specialized containment. These properties contribute to its inclusion in benign by design initiatives across the chemical industry.

Future applications may leverage the compound's hydrogen bonding capacity in supramolecular chemistry constructs. Preliminary studies suggest utility in molecular imprinting technologies for sensor development. The intersection of computational prediction and experimental validation continues to reveal new dimensions of this versatile chiral building block.